Cas no 1866573-82-1 (Furan, 3-[2-(chloromethyl)-4-penten-1-yl]-)

• Product Name: Furan, 3-[2-(chloromethyl)-4-penten-1-yl]-
• CAS No: 1866573-82-1
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 5285943
• Update Time: 2025-06-08

Furan, 3-[2-(chloromethyl)-4-penten-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-[2-(chloromethyl)-4-penten-1-yl]-

• Inchi： 1S/C10H13ClO/c1-2-3-9(7-11)6-10-4-5-12-8-10/h2,4-5,8-9H,1,3,6-7H2
• InChI Key： QJEPSQNUSCNHDE-UHFFFAOYSA-N
• SMILES： O1C=CC(CC(CCl)CC=C)=C1

Additional information on Furan, 3-[2-(chloromethyl)-4-penten-1-yl]-

Introduction to Furan, 3-[2-(chloromethyl)-4-penten-1-yl]- CAS No. 1866573-82-1

Furan, 3-[2-(chloromethyl)-4-penten-1-yl]-, identified by the chemical compound code CAS No. 1866573-82-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a chloromethyl group and a 4-penten-1-yl side chain, make it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of Furan, 3-[2-(chloromethyl)-4-penten-1-yl]-, consists of a furan ring fused with an alkenyl side chain. The chloromethyl group introduces a reactive site that can participate in various chemical transformations, making it a valuable intermediate in synthetic chemistry. Additionally, the 4-penten-1-yl moiety contributes to the compound's overall reactivity and biological profile. These structural elements have prompted extensive investigation into its potential applications in drug discovery and development.

In recent years, there has been growing interest in furan derivatives due to their remarkable pharmacological properties. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the chloromethyl group in Furan, 3-[2-(chloromethyl)-4-penten-1-yl]-, has been particularly noted for its ability to engage in nucleophilic addition reactions, which are crucial for the synthesis of more complex molecules.

The pharmaceutical industry has shown significant interest in exploring furan derivatives as lead compounds for new drugs. The structural versatility of these molecules allows for modifications that can enhance their pharmacokinetic properties and target specificity. Researchers have been particularly intrigued by the potential of Furan, 3-[2-(chloromethyl)-4-penten-1-yl]-, to serve as a precursor for more sophisticated pharmacophores. This has led to numerous studies aimed at optimizing its chemical and biological characteristics.

One of the most compelling aspects of Furan, 3-[2-(chloromethyl)-4-penten-1-yl]-, is its role as a building block in medicinal chemistry. The combination of the furan ring and the 4-penten-1-yl side chain provides a scaffold that can be modified to produce compounds with tailored biological activities. For instance, researchers have investigated derivatives of this molecule that exhibit enhanced binding affinity to specific biological targets. Such modifications are essential for developing drugs that are both effective and well-tolerated by patients.

The synthesis of Furan, 3-[2-(chloromethyl)-4-penten-1-yl]-, involves multi-step organic reactions that highlight its complexity as a chemical entity. The process typically begins with the preparation of key intermediates such as chloromethylfuran and pentenyl halides. These intermediates are then coupled through various reaction mechanisms to form the final product. The synthesis often requires careful control of reaction conditions to ensure high yields and purity.

In conclusion, Furan, 3-[2-(chloromethyl)-4-penten-1-yl]- (CAS No. 1866573-82-1) is a compound of great interest in pharmaceutical research due to its unique structural features and potential biological activities. The presence of both a chloromethyl group and a 4-penten-1-yl side chain makes it a versatile intermediate for synthesizing more complex molecules. As research continues to uncover new applications for furan derivatives, compounds like Furan, 3-[2-(chloromethyl)-4-penten-1-yl]- are likely to play an increasingly important role in drug discovery and development.